Cas no 61878-48-6 (1,3,5-Benzenetrimethanol, 2-methyl-)
61878-48-6 structure
Product Name:1,3,5-Benzenetrimethanol, 2-methyl-
CAS No:61878-48-6
MF:C10H14O3
MW:182.216363430023
CID:463962
PubChem ID:66589633
Update Time:2025-04-19
1,3,5-Benzenetrimethanol, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Benzenetrimethanol, 2-methyl-
- [3,5-bis(hydroxymethyl)-4-methylphenyl]methanol
- 61878-48-6
- DTXSID60735386
- (2-Methylbenzene-1,3,5-triyl)trimethanol
- SCHEMBL62531
-
- Inchi: 1S/C10H14O3/c1-7-9(5-12)2-8(4-11)3-10(7)6-13/h2-3,11-13H,4-6H2,1H3
- InChI Key: NAYUPQMUWWKBFP-UHFFFAOYSA-N
- SMILES: OCC1C=C(CO)C=C(CO)C=1C
Computed Properties
- Exact Mass: 182.09432
- Monoisotopic Mass: 182.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- PSA: 60.69
1,3,5-Benzenetrimethanol, 2-methyl- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
61878-48-6 (1,3,5-Benzenetrimethanol, 2-methyl-) Related Products
- 62285-58-9((2,6-Dimethylphenyl)methanol)
- 16308-92-2((2,4-Dimethylphenyl)methanol)
- 53957-33-8(2,5-Dimethylbenzenemethanol)
- 78985-13-4((2,3,5,6-tetramethylphenyl)methanol)
- 6966-10-5(3,4-Dimethylbenzyl Alcohol)
- 612-14-6(1,2-Benzenedimethanol)
- 13651-14-4((2,3-Dimethylphenyl)methanol)
- 4170-90-5(2,4,6-Trimethylbenzyl alcohol)
- 89-95-2(2-Methylbenzyl alcohol)
- 31554-15-1(2,3-Naphthalenedimethanol)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk